Cas no 14663-26-4 (1-5-(4-Chlorophenyl)furan-2-ylmethylideneaminoimidazolidine-2,4-dione)

1-5-(4-Chlorophenyl)furan-2-ylmethylideneaminoimidazolidine-2,4-dione is a heterocyclic compound featuring a furan ring linked to a 4-chlorophenyl group and an imidazolidine-2,4-dione core. This structure imparts potential reactivity and binding properties, making it of interest in pharmaceutical and agrochemical research. The presence of the chlorophenyl moiety enhances lipophilicity, which may improve membrane permeability in bioactive applications. The imidazolidinedione scaffold is known for its versatility in medicinal chemistry, often contributing to hydrogen bonding interactions with biological targets. This compound’s well-defined molecular architecture allows for precise modifications, facilitating structure-activity relationship studies. Its synthetic utility and potential as an intermediate in drug development underscore its value in specialized chemical research.

1-5-(4-Chlorophenyl)furan-2-ylmethylideneaminoimidazolidine-2,4-dione structure

14663-26-4 structure

Product Name:1-5-(4-Chlorophenyl)furan-2-ylmethylideneaminoimidazolidine-2,4-dione

CAS No:14663-26-4

MF:C₁₄H₁₀ClN₃O₃

MW:303.700501918793

CID:188556

PubChem ID:9577585

Update Time:2025-05-27

1-5-(4-Chlorophenyl)furan-2-ylmethylideneaminoimidazolidine-2,4-dione Chemical and Physical Properties

Names and Identifiers

- 2,4-Imidazolidinedione,1-[[[5-(4-chlorophenyl)-2-furanyl]methylene]amino]-
- 1-[(E)-[5-(4-chlorophenyl)furan-2-yl]methylideneamino]imidazolidine-2,4-dione
- 1-[[5-(4-Chlorophenyl)furan-2-yl]methylideneamino]imidazolidine-2,4-dione
- SCHEMBL978316
- 14663-26-4
- BRN 0686024
- CHEMBL3276938
- Z91274053
- 2,4-Imidazolidinedione, 1-(((5-(4-chlorophenyl)-2-furanyl)methylene)amino)-
- 1-(((5-(4-Chlorophenyl)-2-furanyl)methylene)amino)-2,4-imidazolidinedione
- 1-5-(4-Chlorophenyl)furan-2-ylmethylideneaminoimidazolidine-2,4-dione
- Inchi： 1S/C14H10ClN3O3/c15-10-3-1-9(2-4-10)12-6-5-11(21-12)7-16-18-8-13(19)17-14(18)20/h1-7H,8H2,(H,17,19,20)/b16-7+
- InChI Key： XDICRFJOPMLLET-FRKPEAEDSA-N
- SMILES： ClC1C=CC(=CC=1)C1=CC=C(/C=N/N2C(NC(C2)=O)=O)O1

Computed Properties

Exact Mass: 303.0412
Monoisotopic Mass: 303.041069
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 21
Rotatable Bond Count: 3
Complexity: 449
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 1
Undefined Bond Stereocenter Count: 0
XLogP3: 2.5
Topological Polar Surface Area: 74.9

Experimental Properties

Density: 1.496
Refractive Index: 1.685
PSA: 74.91

1-5-(4-Chlorophenyl)furan-2-ylmethylideneaminoimidazolidine-2,4-dione Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
TRC	C380980-250mg	1-[[5-(4-Chlorophenyl)furan-2-yl]methylideneamino]imidazolidine-2,4-dione	14663-26-4	250mg	$173.00	2023-05-18
TRC	C380980-500mg	1-[[5-(4-Chlorophenyl)furan-2-yl]methylideneamino]imidazolidine-2,4-dione	14663-26-4	500mg	$305.00	2023-05-18
TRC	C380980-1g	1-[[5-(4-Chlorophenyl)furan-2-yl]methylideneamino]imidazolidine-2,4-dione	14663-26-4	1g	$ 445.00	2022-06-06
TRC	C380980-1000mg	1-[[5-(4-Chlorophenyl)furan-2-yl]methylideneamino]imidazolidine-2,4-dione	14663-26-4	1g	$540.00	2023-05-18

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